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Compound of Interest

Compound Name:
2-(5-hydroxy-1H-indazol-3-

yl)acetate

Cat. No.: B11757914

Get Quote

Introduction & Synthetic Context
The 2-(5-hydroxy-1H-indazol-3-yl)acetate scaffold represents a critical pharmacophore in

medicinal chemistry, often serving as a bioisostere for indole-3-acetic acid derivatives (such as

the serotonin metabolite 5-HIAA).[1] Indazole-3-acetic acids are privileged structures in the

development of kinase inhibitors (e.g., against VEGFR or CDK) and non-steroidal anti-

inflammatory drugs (NSAIDs) related to Bendazac.[1]

The structural analysis of this molecule presents two primary challenges:

Annular Tautomerism: Determining whether the molecule exists in the ngcontent-ng-

c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

- or

-indazole form in solution.

Regiochemistry of Substitution: Confirming the 5-hydroxy substitution pattern against

potential 4-, 6-, or 7-isomers generated during cyclization.
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Theoretical Framework: The Tautomerism Challenge
Indazoles exhibit dynamic equilibrium between the ngcontent-ng-c3932382896="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

and

tautomers. While the ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline
ng-star-inserted">

-form is thermodynamically preferred in the gas phase and non-polar solvents (approx. 2–4
kcal/mol lower energy), polar solvents (DMSO, MeOH) and substituents at the 3-position can
shift this equilibrium or stabilize the

-species via intermolecular hydrogen bonding.

1H-Tautomer: Proton on ngcontent-ng-c3932382896="" _nghost-ng-c102404335=""

class="inline ng-star-inserted">

.

2H-Tautomer: Proton on ngcontent-ng-c3932382896="" _nghost-ng-c102404335=""

class="inline ng-star-inserted">

.

Correct assignment is not merely academic; the tautomeric state dictates the ligand-binding

pose in protein pockets.[1]

Visualization: Tautomeric Equilibrium & NOE Strategy
The following diagram illustrates the tautomeric forms and the critical Nuclear Overhauser

Effect (NOE) correlations required to distinguish them.
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1H-Indazole Form

2H-Indazole Form

1H-Indazole
(Proton on N1)

Key NOE:
N1-H <-> H7 (Benzene)

2H-Indazole
(Proton on N2)

 Fast Exchange
(Solvent Dependent)

Key NOE:
N2-H <-> Side Chain (CH2)

Click to download full resolution via product page

Caption: Diagnostic NOE correlations. In the 1H-form, the NH proton correlates with the

aromatic H7.[1] In the 2H-form, the NH proton correlates with the methylene group at position

3.

Analytical Workflow & Protocol
To ensure scientific integrity, this protocol uses a self-validating approach where MS data

constrains the formula, and 2D NMR locks the connectivity.

Step 1: Sample Preparation[2]
Solvent: Dissolve 5–10 mg of sample in DMSO-d6.

Rationale: DMSO prevents solute aggregation and slows the exchange of labile protons

(ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-

inserted">

,

), allowing them to appear as distinct peaks rather than broad humps.

Concentration: Ensure >10 mM for adequate
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sensitivity.

Step 2: Mass Spectrometry (LC-MS/ESI)
Before NMR, confirm the molecular weight and fragmentation pattern.[1]

Ionization: ESI (Negative mode is often more sensitive for the carboxylic acid/phenol;

Positive mode for the basic indazole nitrogen).[1]

Expected m/z:

Formula (Acid): ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline

ng-star-inserted">

(MW: 192.17)

Formula (Ethyl Ester): ngcontent-ng-c3932382896="" _nghost-ng-c102404335=""

class="inline ng-star-inserted">

(MW: 220.22)

Diagnostic Fragmentation:

Loss of ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-

inserted">

(

) is characteristic of the acetic acid moiety.

Cleavage of the ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline

ng-star-inserted">

bond is rare under mild ESI but possible in EI.

Step 3: Nuclear Magnetic Resonance (NMR) Profiling
This is the definitive step.[1] The following data assumes the 1H-tautomer (most stable) in

DMSO-d6.
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Table 1: Predicted

NMR Assignment (DMSO-d6, 400 MHz)
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Position Type Multiplicity

Chemical
Shift
(ngcontent-
ng-
c393238289
6=""
_nghost-ng-
c102404335
=""
class="inlin
e ng-star-
inserted">

, ppm)

Coupling (

, Hz)

Structural
Logic

NH (1) Amine Singlet (br) 12.5 – 13.0 -

Highly

deshielded;

exchangeabl

e with

.

OH (5) Phenol Singlet (br) 9.0 – 9.5 -

Disappears

on ngcontent-

ng-

c3932382896

="" _nghost-

ng-

c102404335=

""

class="inline

ng-star-

inserted">

shake.

H-4 Aromatic Doublet (d) 7.10 – 7.20 ngcontent-ng-

c3932382896

="" _nghost-

ng-

Diagnostic:

Ortho to OH,

peri to N.
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c102404335=

""

class="inline

ng-star-

inserted">

Shows meta-

coupling only.

H-6 Aromatic dd 6.80 – 6.90

ngcontent-ng-

c3932382896

="" _nghost-

ng-

c102404335=

""

class="inline

ng-star-

inserted">

Ortho to H7,

Meta to H4.

H-7 Aromatic Doublet (d) 7.30 – 7.40

Ortho to H6;

shows NOE

with NH in

1H-form.

CH2 (Side) Alkyl Singlet 3.60 – 3.80 -

Methylene

bridge at C3.

[1]

COOH Acid Broad 12.0 – 14.0 -

Often very

broad or

invisible if wet

DMSO is

used.[1]

Table 2: Critical 2D NMR Correlations
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Experiment Purpose Expected Correlation

COSY H-H Connectivity

H6 ngcontent-ng-

c3932382896="" _nghost-ng-

c102404335="" class="inline

ng-star-inserted">

H7 (Strong); H4

H6 (Weak/Meta).

HSQC C-H Mapping

Matches protons to carbons;

confirms H4 is on a CH, not a

quaternary C.

HMBC Long-range Connectivity

Critical: The

protons should correlate to C3

(indazole core) and the

Carbonyl C.

NOESY Tautomer ID

1H-form: Crosspeak between

(12.8 ppm) and

(7.35 ppm).[2] 2H-form:

Crosspeak between

ngcontent-ng-c3932382896=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

and

(3.7 ppm).

Step 4: Infrared Spectroscopy (FT-IR)
Used to confirm the oxidation state of the carbon chain and the phenol.[1]

3200–3400 cm⁻¹: Broad O-H stretch (Phenol + Acid).[1]

3100–3200 cm⁻¹: N-H stretch (Indazole).[1]
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1700–1725 cm⁻¹: C=O stretch (Carboxylic acid dimer).[1] If ester, shifts to ~1735–1750

cm⁻¹.[1]

Quality Control & Stability
When working with 5-hydroxyindazoles, researchers must be aware of oxidative instability.[1]

Quinone Imine Formation: The 5-hydroxy group is susceptible to oxidation, potentially

forming a quinoid species if the solution is basic and exposed to air.[1]

Indicator: The solution turns from colorless/pale yellow to dark brown/red.[1]

Prevention:[1] Store under Argon; add antioxidants (e.g., ascorbic acid) if used in

biological assays.[1]

Decarboxylation: Indazole-3-acetic acids can decarboxylate under high thermal stress

(>150°C) to form 3-methylindazoles.[1] Avoid high-temperature drying.[1]

Analytical Workflow Diagram
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Crude Sample
2-(5-hydroxy-1H-indazol-3-yl)acetate

Step 1: Purity Check
(HPLC/UPLC - 254nm)

Step 2: Mass Spec
(Confirm MW: 192/220 Da)

Step 3: 1H NMR (DMSO-d6)
Check H4 (d) and H6 (dd) patterns

Step 4: NOESY Experiment
(The Decision Gate)

NOE: NH <-> H7?

Result: 1H-Tautomer
(Standard)

Yes

Result: 2H-Tautomer
(Rare/Solvent Effect)

No (NH <-> CH2)

Click to download full resolution via product page

Caption: Step-by-step structural validation workflow. The NOESY experiment serves as the

critical decision gate for tautomer assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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